Branched Isobutyl vs. Linear n-Butyl Architecture: Lipophilicity and Conformational Flexibility Comparison
The target compound's branched isobutyl group confers a computed XLogP3-AA of 1.7, which is 0.1 log unit higher than the straight-chain n-butyl analog butyl(1,3-thiazol-5-ylmethyl)amine (XLogP3-AA = 1.6) [1][2]. Simultaneously, the target compound possesses 4 rotatable bonds versus 5 for the n-butyl analog, indicating reduced conformational entropy penalty upon target binding [1][2]. The isothiazole ring variant (3-methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine) shows a substantially higher XLogP3-AA of 3.0, a difference of +1.3 log units, making it markedly more lipophilic and thus unsuited as a direct replacement in contexts where moderate lipophilicity is required [3].
| Evidence Dimension | Computed lipophilicity (XLogP3-AA) and rotatable bond count |
|---|---|
| Target Compound Data | XLogP3-AA = 1.7; Rotatable bonds = 4; TPSA = 53.2 Ų |
| Comparator Or Baseline | n-Butyl analog (CAS 1339639-18-7): XLogP3-AA = 1.6, Rotatable bonds = 5; Isothiazole analog (CAS 522597-14-4): XLogP3-AA = 3.0, Rotatable bonds = 3 |
| Quantified Difference | Δ XLogP3-AA vs n-butyl = +0.1; Δ XLogP3-AA vs isothiazole = -1.3; Δ Rotatable bonds vs n-butyl = -1; Δ Rotatable bonds vs isothiazole = +1 |
| Conditions | PubChem-computed XLogP3-AA (v3.0) and Cactvs-derived rotatable bond counts; all values from the same computational pipeline ensuring cross-compound comparability. |
Why This Matters
A 0.1 log unit increase in XLogP3-AA combined with one fewer rotatable bond suggests marginally improved membrane permeability with a reduced entropic penalty on binding—factors that can differentiate lead compound progression when screening structurally similar building blocks for medicinal chemistry campaigns.
- [1] PubChem CID 62402703. (2-Methylpropyl)[(1,3-thiazol-5-yl)methyl]amine. Computed Properties. XLogP3-AA = 1.7, Rotatable Bond Count = 4, TPSA = 53.2 Ų. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62402703 (accessed April 2026). View Source
- [2] PubChem CID 62758842. Butyl[(1,3-thiazol-5-yl)methyl]amine. Computed Properties. XLogP3-AA = 1.6, Rotatable Bond Count = 5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62758842 (accessed April 2026). View Source
- [3] PubChem CID 5061315. 3-Methyl-N-(2-methylpropyl)-1,2-thiazol-5-amine. Computed Properties. XLogP3-AA = 3.0, Rotatable Bond Count = 3. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/522597-14-4 (accessed April 2026). View Source
